Cas no 1483004-85-8 (1-Amino-2-methyloctan-3-ol)

• Product Name: 1-Amino-2-methyloctan-3-ol
• CAS No: 1483004-85-8
• MF: C₉H₂₁NO
• MW: 159.269142866135
• MDL: MFCD21131033
• CID: 5282351
• PubChem ID: 65190359
• Update Time: 2025-06-14

1-Amino-2-methyloctan-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-methyloctan-3-ol
• 3-Octanol, 1-amino-2-methyl-
• 1-Amino-2-methyloctan-3-ol

• MDL： MFCD21131033
• Inchi： 1S/C9H21NO/c1-3-4-5-6-9(11)8(2)7-10/h8-9,11H,3-7,10H2,1-2H3
• InChI Key： HGUUMASYZKKTTG-UHFFFAOYSA-N
• SMILES： OC(CCCCC)C(C)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 85.6
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2

Additional information on 1-Amino-2-methyloctan-3-ol

Comprehensive Analysis of 1-Amino-2-methyloctan-3-ol (CAS No. 1483004-85-8): Properties, Applications, and Industry Trends

1-Amino-2-methyloctan-3-ol (CAS 1483004-85-8) is a specialized organic compound gaining attention in pharmaceutical and cosmetic research due to its unique structural properties. This branched-chain amino alcohol features both hydroxyl and amino functional groups, enabling diverse reactivity patterns. Recent studies highlight its potential as a chiral building block for asymmetric synthesis, particularly in developing bioactive molecules with improved stereoselectivity.

The compound's amphiphilic nature makes it valuable in formulating emulsion stabilizers and surfactant intermediates. Industry reports indicate growing demand for similar amino alcohols in green chemistry applications, aligning with the global shift toward sustainable production methods. Researchers are particularly interested in its low toxicity profile compared to traditional amine derivatives, addressing current consumer concerns about ingredient safety in personal care products.

From a molecular perspective, 1-Amino-2-methyloctan-3-ol demonstrates interesting hydrogen bonding capacity that influences its solubility characteristics. This property is being explored in drug delivery systems, where controlled release mechanisms are crucial. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%) in commercial samples, meeting stringent quality standards for research applications.

Market analysis reveals increasing searches for "branched chain amino alcohol uses" and "CAS 1483004-85-8 suppliers," reflecting industrial interest. The compound's stability under physiological pH conditions makes it suitable for developing pH-sensitive formulations - a hot topic in cosmetic science forums. Patent databases show recent filings incorporating this molecule in anti-aging serums and hair conditioning agents.

In synthetic chemistry, 1-Amino-2-methyloctan-3-ol serves as a versatile precursor for heterocyclic compounds. Its methyl group at the beta position creates steric effects that influence reaction pathways, a subject of multiple recent publications in organic chemistry journals. Process chemists emphasize its advantages in atom economy compared to linear chain analogs.

Environmental fate studies indicate this compound undergoes biodegradation via common soil microorganisms, addressing regulatory concerns about persistent organic pollutants. This characteristic, combined with its low bioaccumulation potential, positions it favorably for eco-conscious applications. Quality control protocols typically include chiral purity analysis due to the compound's stereogenic centers.

Emerging research explores its potential in enzyme inhibition and receptor binding applications, particularly in neurological studies. The hydrophilic-lipophilic balance (HLB) of 1-Amino-2-methyloctan-3-ol makes it particularly interesting for blood-brain barrier penetration studies, a trending topic in medicinal chemistry circles.

Technical specifications typically highlight its white crystalline appearance and moderate water solubility. Storage recommendations emphasize protection from oxidation, with inert atmosphere packaging being industry standard. Analytical reference standards are increasingly available to support quality assurance in GMP-compliant production environments.

From a commercial perspective, the compound's pricing reflects its multi-step synthesis requirements and chiral purity demands. Current market trends show particular interest from contract research organizations and specialty chemical manufacturers. Regulatory documentation typically includes comprehensive stability data under various temperature and humidity conditions.

Future applications may leverage its molecular structure for designing biodegradable chelating agents and corrosion inhibitors, areas experiencing significant R&D investment. The scientific community continues to investigate its potential in supramolecular chemistry applications, particularly in host-guest complexation systems.